Cas no 33672-94-5 (1,2-Benzenedicarboxylicacid, 1-ethyl 2-(2-propen-1-yl) ester)
33672-94-5 structure
Product Name:1,2-Benzenedicarboxylicacid, 1-ethyl 2-(2-propen-1-yl) ester
CAS No:33672-94-5
MF:C13H14O4
MW:234.247864246368
CID:294414
PubChem ID:590783
Update Time:2025-04-19
1,2-Benzenedicarboxylicacid, 1-ethyl 2-(2-propen-1-yl) ester Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzenedicarboxylicacid, 1-ethyl 2-(2-propen-1-yl) ester
- Ethylallylphthalate
- 1-O-ethyl 2-O-prop-2-enyl benzene-1,2-dicarboxylate
- SCHEMBL11799975
- DTXSID10343596
- 1-Allyl 2-ethyl phthalate #
- Phthalic acid, allyl ethyl ester
- 33672-94-5
- UPBGNLFFUITRLL-UHFFFAOYSA-N
-
- Inchi: 1S/C13H14O4/c1-3-9-17-13(15)11-8-6-5-7-10(11)12(14)16-4-2/h3,5-8H,1,4,9H2,2H3
- InChI Key: UPBGNLFFUITRLL-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C=CC=CC=1C(=O)OCC=C)=O
Computed Properties
- Exact Mass: 234.08922
- Monoisotopic Mass: 234.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
1,2-Benzenedicarboxylicacid, 1-ethyl 2-(2-propen-1-yl) ester Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
33672-94-5 (1,2-Benzenedicarboxylicacid, 1-ethyl 2-(2-propen-1-yl) ester) Related Products
- 1087-21-4(Diallyl isophthalate)
- 583-04-0(Allyl benzoate)
- 2694-54-4(Triallyl trimellitate)
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- 131-17-9(Diallyl phthalate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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